Cas no 1694419-62-9 (5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid)

5-Methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid is a heterocyclic compound featuring a dihydroisoxazole core substituted with a methyl group at the 5-position and a trifluoromethyl group at the 3-position. The carboxylic acid functionality at the 5-position enhances its utility as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of the trifluoromethyl group imparts increased metabolic stability and lipophilicity, which can improve bioavailability in drug design. This compound is valued for its structural rigidity and potential as a scaffold for bioactive molecules, making it useful in medicinal chemistry for the development of enzyme inhibitors or receptor modulators. Its synthetic flexibility allows for further derivatization to explore structure-activity relationships.

5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid structure

1694419-62-9 structure

Product Name:5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid

CAS No:1694419-62-9

MF:C₆H₆F₃NO₃

MW:197.11195230484

CID:6506966

PubChem ID:106821230

Update Time:2025-07-02

5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
- 5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazo le-5-carboxylic acid
- 5-Isoxazolecarboxylic acid, 4,5-dihydro-5-methyl-3-(trifluoromethyl)-
- Inchi： 1S/C6H6F3NO3/c1-5(4(11)12)2-3(10-13-5)6(7,8)9/h2H2,1H3,(H,11,12)
- InChI Key： DDFMMMCAXOSEAT-UHFFFAOYSA-N
- SMILES： O1C(C)(C(O)=O)CC(C(F)(F)F)=N1

Experimental Properties

Density: 1.57±0.1 g/cm3(Predicted)
Boiling Point: 196.0±50.0 °C(Predicted)
pka: 3.49±0.40(Predicted)

5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Pricemore >>

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Enamine	EN300-3101064-1g	5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid	1694419-62-9	95%	1g	$914.0	2023-09-05
Enamine	EN300-3101064-5g	5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid	1694419-62-9	95%	5g	$2650.0	2023-09-05
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